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Compound of Interest

Compound Name: But-2-yne-1,1-diol

Cat. No.: B8596361

The proper disposal of But-2-yne-1,4-diol is critical for ensuring laboratory safety and
environmental protection. This compound is a toxic and corrosive solid that presents significant
health risks, including severe skin and eye damage, toxicity if swallowed or inhaled, and
potential for organ damage through prolonged exposure.[1][2] Adherence to strict disposal
protocols is essential to mitigate these risks and comply with regulatory standards.

Immediate Safety and Handling Protocols

Before beginning any disposal procedure, ensure that all necessary personal protective
equipment (PPE) is worn. This is the first line of defense against the hazardous properties of
But-2-yne-1,4-diol.

Required Personal Protective Equipment (PPE):

o Hand Protection: Wear suitable chemical-resistant gloves tested according to standards like
EN 374.[3]

o Eye/Face Protection: Use safety goggles with side protection or a face shield.[1][3]

» Skin and Body Protection: A chemical protection suit or lab coat should be worn.[4][5] In case
of spills or significant exposure risk, a full chemical protection suit is recommended.[4][5]

o Respiratory Protection: For operations that may generate dust or aerosols, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[6] Work should be
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conducted in a well-ventilated area or under a chemical fume hood.[6][7]

Step-by-Step Disposal Procedure

Disposal of But-2-yne-1,4-diol must be handled as hazardous waste. Do not dispose of it via
standard laboratory drains or as regular solid waste.[8][9]

Step 1: Segregation and Waste Collection

e Segregate But-2-yne-1,4-diol waste from all other waste streams to prevent incompatible
chemical reactions.[8] It reacts violently with bases, oxidizing agents, halogens, acid
chlorides, and anhydrides.[4]

o Collect all waste, including surplus reagent and contaminated materials, in a designated,
compatible container.[9]

Step 2: Containerization and Labeling
e Use a sturdy, chemically resistant container with a tightly sealing screw-on cap.[8][10]

e The container must be clearly labeled as "Hazardous Waste" and specify the contents: "But-
2-yne-1,4-diol".[9] Ensure all components of the waste mixture are listed if applicable.[9]

» Keep the waste container closed at all times except when adding waste.[8]

Step 3: Spill Management

In the event of a spill, immediately evacuate the danger area.[4][5]

Wear the full PPE specified above, including respiratory protection.[4][5]

Prevent the substance from entering drains or waterways.[3][4]

For solid spills, carefully sweep the substance into a covered container for disposal.[4] To
prevent dusting, it may be appropriate to moisten the material first.[4]

Collect the remainder and place it in the designated hazardous waste container.[4][5]
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Step 4: Disposal of Contaminated Materials and Containers

o Any materials used for spill cleanup (e.g., absorbents, paper towels), as well as
contaminated disposable PPE, must be disposed of as hazardous waste.[9]

o Empty Containers: Thoroughly empty all contents. The first rinse of the container must be
collected and disposed of as hazardous waste.[8] Subsequent rinses of containers that held
highly toxic chemicals may also need to be collected.[8] Given the toxicity of But-2-yne-1,4-
diol, collecting the first three rinses is a best practice.[8]

Step 5: Final Disposal

» Store the sealed and labeled hazardous waste container in a cool, dry, well-ventilated, and
designated secondary containment area, away from incompatible materials.[6][7]

» Arrange for pickup and disposal through a licensed and approved hazardous waste disposal
company.[2][11]

e The recommended disposal method is incineration in a chemical incinerator equipped with
an afterburner and scrubber.[11]

Chemical and Hazard Data

The following table summarizes key quantitative data for But-2-yne-1,4-diol, crucial for risk
assessment and handling.
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Property Value Citation(s)
UN Number 2716 (4]
UN Hazard Class 6.1 (Toxic) [4]
UN Packing Group 1] [4]

White to yellow or beige solid
Appearance ) ) [2][4]112]
in various forms.

Melting Point 54 -58 °C [2]
Boiling Point 238 °C [2][13]
Flash Point 128 - 152 °C [21[71[12]
Toxicity (Oral, Rat) LD50: 100 - 105 mg/kg [71[13]
Toxicity (Oral, Mouse) LD50: 100 - 105 mg/kg [71[13]

Disposal Workflow

The logical flow for the proper management and disposal of But-2-yne-1,4-diol waste is
illustrated below.

Caption: Workflow for the safe disposal of But-2-yne-1,4-diol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pentachemicals.eu [pentachemicals.eu]

2. WERCS Studio - Application Error [assets.thermofisher.com]

3. carlroth.com [carlroth.com]

4.1CSC 1733 - 2-BUTYNE-1,4-DIOL [inchem.org]

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.inchem.org/documents/icsc/icsc/eics1733.htm
https://www.inchem.org/documents/icsc/icsc/eics1733.htm
https://www.inchem.org/documents/icsc/icsc/eics1733.htm
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.inchem.org/documents/icsc/icsc/eics1733.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butyne-1_4-diol
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.echemi.com/products/pid_Seven3693-2-butyne-14-diol.html
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pim-resources.coleparmer.com/sds/90836.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butyne-1_4-diol
https://pim-resources.coleparmer.com/sds/90836.pdf
https://www.echemi.com/products/pid_Seven3693-2-butyne-14-diol.html
https://pim-resources.coleparmer.com/sds/90836.pdf
https://www.echemi.com/products/pid_Seven3693-2-butyne-14-diol.html
https://www.benchchem.com/product/b8596361?utm_src=pdf-custom-synthesis
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/2-Butyne-1,4-diol_1857_4.0.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.carlroth.com/medias/SDB-22H2-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzU0MTR8YXBwbGljYXRpb24vcGRmfGFETTVMMmd5TVM4NU1UY3lOVEUwTURFek1qRTBMMU5FUWw4eU1rZ3lYMEZWWDBWT0xuQmtaZ3w4OWZiMzg1MTE2ZjliZTQ2YWU4MWUwZWYxM2Y2Mzc1OGUyZjZiNTcwMzQ2NWM4NzBiNDc1ZWRlZDg0MTRjZGNi
https://www.inchem.org/documents/icsc/icsc/eics1733.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8596361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e 5. echemi.com [echemi.com]

e 6. fishersci.com [fishersci.com]

e 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

¢ 8. policies.dartmouth.edu [policies.dartmouth.edu]

e 9. web.mit.edu [web.mit.edu]

e 10. geo.utexas.edu [geo.utexas.edu]

e 11. hpc-standards.com [hpc-standards.com]

e 12. 2-Butyne-1,4-diol | C4H602 | CID 8066 - PubChem [pubchem.ncbi.nim.nih.gov]
e 13. echemi.com [echemi.com]

 To cite this document: BenchChem. [Safe Disposal of But-2-yne-1,4-diol: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8596361#but-2-yne-1-1-diol-proper-disposal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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